Cas no 426208-47-1 (5-chloro-8-methoxyquinoline-2-carbaldehyde)

• Product Name: 5-chloro-8-methoxyquinoline-2-carbaldehyde
• CAS No: 426208-47-1
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 3141794
• PubChem ID: 1548873
• Update Time: 2025-10-05

5-chloro-8-methoxyquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-8-methoxyquinoline-2-carbaldehyde
• 426208-47-1
• CS-0332321
• STK598338
• VS-02684
• AKOS005520760
• BBL010796

• Inchi： 1S/C11H8ClNO2/c1-15-10-5-4-9(12)8-3-2-7(6-14)13-11(8)10/h2-6H,1H3
• InChI Key： QYKOEQJFOCITHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=C(C=O)N=2)OC

Computed Properties

• Exact Mass: 221.0243562Da
• Monoisotopic Mass: 221.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-chloro-8-methoxyquinoline-2-carbaldehyde

Comprehensive Overview of 5-Chloro-8-Methoxyquinoline-2-Carbaldehyde (CAS No. 426208-47-1)

5-Chloro-8-methoxyquinoline-2-carbaldehyde (CAS No. 426208-47-1) is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and methoxy functional groups, serves as a versatile intermediate in organic synthesis. Its unique molecular structure, featuring a quinoline core, makes it a valuable building block for developing bioactive molecules, particularly in drug discovery and material science.

The growing interest in heterocyclic compounds like 5-chloro-8-methoxyquinoline-2-carbaldehyde stems from their broad utility in medicinal chemistry. Researchers are increasingly exploring its potential as a precursor for antimicrobial agents and anticancer drugs, aligning with current trends in combating antibiotic resistance and targeted cancer therapies. Its aldehyde group further enables diverse chemical modifications, facilitating the creation of novel derivatives with enhanced properties.

In agrochemical applications, this compound has garnered attention for its role in synthesizing crop protection agents. With the global push toward sustainable agriculture, derivatives of 5-chloro-8-methoxyquinoline-2-carbaldehyde are being investigated for their efficacy against plant pathogens while minimizing environmental impact. This aligns with the rising demand for green chemistry solutions in farming practices.

From a synthetic perspective, the compound’s CAS No. 426208-47-1 is frequently referenced in patents and academic journals, underscoring its industrial relevance. Its stability under various reaction conditions makes it a preferred choice for multi-step organic synthesis. Recent studies highlight its utility in catalysis and ligand design, particularly in metal-organic frameworks (MOFs) and coordination chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize 5-chloro-8-methoxyquinoline-2-carbaldehyde, ensuring high purity for research and commercial use. Quality control protocols emphasize the importance of batch-to-batch consistency, a critical factor for laboratories and manufacturers.

As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular design offers a robust platform for optimizing bioactivity. Its compatibility with high-throughput screening workflows further enhances its appeal in modern drug development pipelines.

In summary, 5-chloro-8-methoxyquinoline-2-carbaldehyde (CAS No. 426208-47-1) represents a pivotal compound at the intersection of chemistry and life sciences. Its adaptability across disciplines—from pharmaceuticals to sustainable agriculture—positions it as a key player in addressing contemporary scientific challenges.